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Compound of Interest

Compound Name: E3 ligase Ligand 51

Cat. No.: B13937727

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of specialized chemical reagents like E3 ligase Ligand 51 are paramount for
laboratory safety and environmental protection. While a specific Safety Data Sheet (SDS) for
"E3 ligase Ligand 51" (CAS No. 2703915-71-1) is not publicly available, this guide provides
essential safety and disposal procedures based on the general characteristics of E3 ligase
ligands, PROTACSs (Proteolysis-Targeting Chimeras), and molecular glues. E3 ligase Ligand
51 is identified as a ligand for the E3 ligase Cereblon (CRBN) and is utilized in the synthesis of
PROTACSs.[1] As with all research chemicals, it should be handled with care by trained
personnel in a laboratory setting.

Immediate Safety and Handling Precautions

Due to the absence of a specific SDS, a conservative approach to handling is recommended.
Assume the compound is hazardous.

Personal Protective Equipment (PPE):

e Gloves: Chemical-resistant gloves (e.g., nitrile) must be worn at all times. Dispose of
contaminated gloves in accordance with laboratory and local regulations.

o Eye Protection: Safety glasses or goggles are mandatory to protect against splashes.

o Lab Coat: A lab coat should be worn to protect skin and clothing.
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» Respiratory Protection: If handling the compound as a powder or if aerosolization is possible,
a properly fitted respirator or use of a fume hood is necessary.

Engineering Controls:

» All work with E3 ligase Ligand 51 should be conducted in a well-ventilated laboratory,
preferably within a chemical fume hood.

First Aid Measures:
 In case of skin contact: Immediately wash the affected area with soap and plenty of water.

 In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing.

« If inhaled: Move the person to fresh air.
« If swallowed: Rinse mouth with water. Do not induce vomiting.

 In all cases of exposure, seek immediate medical attention and provide the CAS number
(2703915-71-1) to the medical professional.

Logistical and Disposal Plan

The disposal of E3 ligase Ligand 51 and associated waste must comply with all local, state,
and federal regulations for chemical waste.

Step-by-Step Disposal Procedure:
e Segregation of Waste:

o Solid Waste: Unused or expired E3 ligase Ligand 51 powder, contaminated gloves, weigh
boats, and paper towels should be collected in a designated, clearly labeled, and sealed
hazardous waste container.

o Liquid Waste: Solutions containing E3 ligase Ligand 51 should be collected in a separate,
labeled hazardous waste container. Do not mix with other incompatible waste streams.
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o Sharps: Contaminated needles, syringes, or other sharps must be disposed of in a
designated sharps container.

e Waste Container Labeling:

o All waste containers must be clearly labeled with "Hazardous Waste," the full chemical
name ("E3 ligase Ligand 51"), the CAS number (2703915-71-1), and the associated

hazards (e.g., "Toxic," "Irritant" - assume these in the absence of specific data).

o Storage of Waste:

o Store waste containers in a designated, secure, and well-ventilated secondary
containment area, away from incompatible materials, until collection by a licensed
hazardous waste disposal company.

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office or a certified
chemical waste disposal contractor to arrange for the pickup and proper disposal of the
hazardous waste. Provide them with all available information about the compound.

Quantitative Data Summary

As specific quantitative data for E3 ligase Ligand 51 is limited, the following table presents
general information for context.

Property Value Source

CAS Number 2703915-71-1 --INVALID-LINK--

Molecular Formula C20H21N304 General chemical databases
Molecular Weight 367.4 g/mol General chemical databases

For research use only. Not for
Intended Use _ --INVALID-LINK--
human or veterinary use.

PROTACSs and similar

_ _ --INVALID-LINK--, --INVALID-
General Class Hazards molecules are biologically

_ _ LINK--
active and may be toxic.
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Experimental Protocols

No specific experimental protocols for the disposal of E3 ligase Ligand 51 were found. The
provided disposal plan is based on standard laboratory procedures for handling potent, non-

volatile chemical compounds of unknown toxicity.

Visualizing the Disposal Workflow

The following diagram illustrates the recommended workflow for the proper disposal of E3

ligase Ligand 51.
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Waste Generation & Segregation
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:
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Caption: Workflow for the safe disposal of E3 ligase Ligand 51.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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